N-benzyl-1-(3-chlorobenzoyl)-N-(2-phenylethyl)-4-piperidinamine oxalate

• IUPAC Name: [4-[benzyl(2-phenylethyl)amino]piperidin-1-yl]-(3-chlorophenyl)methanone;oxalic acid
• InChI: InChI=1S/C27H29ClN2O.C2H2O4/c28-25-13-7-12-24(20-25)27(31)29-18-15-26(16-19-29)30(21-23-10-5-2-6-11-23)17-14-22-8-3-1-4-9-22;3-1(4)2(5)6/h1-13,20,26H,14-19,21H2;(H,3,4)(H,5,6)
• InChI Key: ZNNRULSMQRLLFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N(CCC2=CC=CC=C2)CC3=CC=CC=C3)C(=O)C4=CC(=CC=C4)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C29H31ClN2O5
• Molecular Weight: 523.0 g/mol

Description

N-benzyl-1-(3-chlorobenzoyl)-N-(2-phenylethyl)-4-piperidinamine oxalate is a chemical compound that belongs to the class of drugs known as opioids. It is a synthetic analogue of fentanyl, which is a potent opioid used for pain management. This compound is a highly potent and selective agonist of the μ-opioid receptor, which is responsible for the analgesic effects of opioids.

Mechanism of Action

N-benzyl-1-(3-chlorobenzoyl)-N-(2-phenylethyl)-4-piperidinamine oxalate works by binding to the μ-opioid receptor in the brain and spinal cord. This leads to a decrease in the release of neurotransmitters that are responsible for transmitting pain signals, resulting in a reduction in pain perception. It also activates the reward pathway in the brain, leading to feelings of euphoria and pleasure.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are similar to those of other opioids. It can cause respiratory depression, sedation, and constipation. It can also lead to the development of tolerance and dependence with prolonged use.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-1-(3-chlorobenzoyl)-N-(2-phenylethyl)-4-piperidinamine oxalate in lab experiments include its high potency and selectivity for the μ-opioid receptor, which allows for precise manipulation of this receptor in animal models. Its ability to relieve pain in animal models also makes it a valuable tool for studying the mechanisms of pain perception and management.
The limitations of using this compound in lab experiments include its potential for causing respiratory depression and other adverse effects, which can limit its use in certain animal models. Its potency and high affinity for the μ-opioid receptor can also make it difficult to study the effects of other opioid receptors in animal models.

Future Directions

There are several future directions for research involving N-benzyl-1-(3-chlorobenzoyl)-N-(2-phenylethyl)-4-piperidinamine oxalate. One area of focus is the development of new opioid-based pain medications that are more effective and have fewer side effects than current medications. Another area of focus is the development of new animal models to study the mechanisms of pain perception and management. Finally, there is a need for further research into the long-term effects of opioid use on the brain and body, including the development of tolerance and dependence.

Scientific Research Applications

N-benzyl-1-(3-chlorobenzoyl)-N-(2-phenylethyl)-4-piperidinamine oxalate has been used extensively in scientific research to study the mechanism of action of opioids and to develop new opioid-based pain medications. It has been shown to be highly effective in relieving pain in animal models, and its potency and selectivity for the μ-opioid receptor make it a valuable tool for studying the role of this receptor in pain management.